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5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile

Name: 5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile
Brand: Smolecule
SKU: S609297
Rating: 4.5 (7 reviews)

Catalog No.

S609297

CAS No.

1137-65-1

M.F

C10H7N3OS

M. Wt

217.25 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile

3. Others

General Information

CAS Number

1137-65-1

Product Name

5-Anilino-3-oxo-1,2-thiazole-4-carbonitrile

IUPAC Name

5-anilino-3-oxo-1,2-thiazole-4-carbonitrile

Molecular Formula

C10H7N3OS

Molecular Weight

217.25 g/mol

InChI

InChI=1S/C10H7N3OS/c11-6-8-9(14)13-15-10(8)12-7-4-2-1-3-5-7/h1-5,12H,(H,13,14)

InChI Key

GHXPCAXQBVCFNU-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)NC2=C(C(=O)NS2)C#N

Solubility

>32.6 [ug/mL] (The mean of the results at pH 7.4)

Canonical SMILES

C1=CC=C(C=C1)NC2=C(C(=O)NS2)C#N

Description

The exact mass of the compound 5-Anilino-3-oxo-4-isothiazolecarbonitrile is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as >32.6 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.